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Compound Focus: Dithiazanine Iodide

CAS No.: 514-73-8

Cat. No.: S526335

Get Quote

Chemical Classification & Identifiers

Dithiazanine iodide is classified under the ChEBI (Chemical Entities of Biological Interest) ID

CHEBI:228275 [1]. The table below summarizes its core chemical information.

Property Description

IUPAC Name 3-Ethyl-2-[5-(3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)penta-1,3-dien-1-

yl]-1,3-benzothiazol-3-ium iodide [2] [3]

Chemical Formula C₂₃H₂₃IN₂S₂ [2] [3]

CAS Registry
Number

514-73-8 [2] [4]

ChEBI
Classification

Organic Compound → Heterocyclic Compound → Benzothiazoles [5]

Common
Description

A chemical compound belonging to the group of polymethine (cyanines) dyes,
formerly used as a veterinary anthelmintic [2].

Pharmacological & Safety Profile
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The following table consolidates the known biological and hazard information. Note that detailed

experimental data on its mechanism of action and pharmacokinetics are not available in the current search

results.

Aspect Details

Historical Use Used as a veterinary anthelmintic (anti-worm medication) for dogs and previously
for human strongyloidiasis and whipworm infections [5].

Current Status Use is severely limited; withdrawn from markets in several countries (e.g., France,
Italy) due to toxicity [5].

Toxicity Highly toxic; associated with fatal cases of severe acidosis and shock. The
estimated lethal dose for humans is 4–16 mg/kg by oral ingestion [2] [5].

Mechanism of
Action

Not well understood. It is believed to interfere with cells' absorption of glucose [2].

GHS Hazard
Warning

Danger - H300 (Fatal if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation) [2].

Guidance for Experimental Research

The search results do not contain specific experimental protocols for working with dithiazanine iodide. The

high-throughput screening study [6], while focused on discovering new anthelmintics, does not provide a

directly applicable methodology for this compound.

Given the significant toxicity and hazardous nature of dithiazanine iodide, any experimental work must

prioritize safety. The following diagram outlines the critical safety workflow for handling this substance,

based on general safety guidelines for toxic solids.
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Start: Plan Experiment
with Dithiazanine Iodide

Conduct Hazard Review
(CAS: 514-73-8)

Secure Fume Hood
or Glove Box

Don Appropriate PPE:
Respirator, Gloves, Lab Coat,

Chemical Goggles

Prepare Emergency Equipment:
Spill Kit, Eye Wash Station

Execute Experiment
Minimize Dust Formation

Decontaminate:
Decontaminate All Surfaces

and Equipment

End: Safe Disposal
of Waste

Click to download full resolution via product page

Critical safety workflow for handling dithiazanine iodide, a highly toxic solid.
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For researchers, the most viable path is to consult the primary toxicology literature and explore modern, safer

benzothiazole derivatives. The review on benzothiazole-based therapeutics [7] confirms this scaffold remains

highly relevant in drug discovery for conditions like cancer, ALS, and infectious diseases, offering numerous

leads with better-characterized mechanisms and safety profiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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